Cas no 827310-16-7 (Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro-)
![Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro- structure](https://www.kuujia.com/scimg/cas/827310-16-7x500.png)
827310-16-7 structure
Product name:Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro-
Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro-
- 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(3,3-diphenylpropylamino)ethanone
- SCHEMBL5448560
- 827310-16-7
- AKOS030605579
- Z104980060
- DTXSID40460008
-
- Inchi: InChI=1S/C26H28N2O/c29-26(28-18-16-21-9-7-8-14-24(21)20-28)19-27-17-15-25(22-10-3-1-4-11-22)23-12-5-2-6-13-23/h1-14,25,27H,15-20H2
- InChI Key: MJEXHZWHSIKWKJ-UHFFFAOYSA-N
- SMILES: C1CN(CC2=CC=CC=C21)C(=O)CNCCC(C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 384.220163521g/mol
- Monoisotopic Mass: 384.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 32.3Ų
Isoquinoline, 2-[[(3,3-diphenylpropyl)amino]acetyl]-1,2,3,4-tetrahydro- Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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